Cas no 1805145-99-6 (5-Aminomethyl-4-cyano-2-(trifluoromethylthio)benzoic acid)

• Product Name: 5-Aminomethyl-4-cyano-2-(trifluoromethylthio)benzoic acid
• CAS No: 1805145-99-6
• MF: C₁₀H₇F₃N₂O₂S
• MW: 276.234991312027
• CID: 4946588
• Update Time: 2025-06-08

5-Aminomethyl-4-cyano-2-(trifluoromethylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-4-cyano-2-(trifluoromethylthio)benzoic acid

• Inchi： 1S/C10H7F3N2O2S/c11-10(12,13)18-8-2-6(4-15)5(3-14)1-7(8)9(16)17/h1-2H,3,14H2,(H,16,17)
• InChI Key： KVUZCBZKJYLRGR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(CN)=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 366
• XLogP3: -0.5
• Topological Polar Surface Area: 112

Additional information on 5-Aminomethyl-4-cyano-2-(trifluoromethylthio)benzoic acid

Introduction to 5-Aminomethyl-4-cyano-2-(trifluoromethylthio)benzoic acid (CAS No. 1805145-99-6)

5-Aminomethyl-4-cyano-2-(trifluoromethylthio)benzoic acid (CAS No. 1805145-99-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its aromatic ring system, functional groups such as the cyano group, aminomethyl group, and a trifluoromethylthio moiety, which collectively contribute to its distinct chemical properties and biological activities.

The cyano group in 5-Aminomethyl-4-cyano-2-(trifluoromethylthio)benzoic acid is a key feature that imparts significant electronic and steric effects, making it an attractive candidate for the development of new drugs. The presence of the cyano group can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the aminomethyl group provides a versatile functional handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties.

The trifluoromethylthio moiety is another critical component of this compound. Fluorine atoms are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity and biological activity. The trifluoromethylthio group has been shown to enhance the potency and selectivity of various bioactive molecules, making it a valuable functional group in drug discovery and development.

Recent studies have explored the potential applications of 5-Aminomethyl-4-cyano-2-(trifluoromethylthio)benzoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that 5-Aminomethyl-4-cyano-2-(trifluoromethylthio)benzoic acid could serve as a lead compound for the development of novel therapeutic agents targeting inflammatory diseases and cancer.

In addition to its potential therapeutic applications, 5-Aminomethyl-4-cyano-2-(trifluoromethylthio)benzoic acid has also been investigated for its use as a building block in organic synthesis. The versatile functional groups present in this compound make it an excellent starting material for the synthesis of complex molecules with diverse biological activities. Researchers have utilized this compound to develop new synthetic routes and methodologies, contributing to the advancement of synthetic chemistry.

The synthesis of 5-Aminomethyl-4-cyano-2-(trifluoromethylthio)benzoic acid typically involves multi-step reactions, including aromatic substitution, cyano group introduction, and trifluoromethylation. Advanced synthetic techniques such as transition-metal catalysis and organocatalysis have been employed to improve the efficiency and selectivity of these reactions. These advancements have facilitated the large-scale production of this compound, making it more accessible for both academic research and industrial applications.

From a safety perspective, 5-Aminomethyl-4-cyano-2-(trifluoromethylthio)benzoic acid is generally considered safe for laboratory use when proper handling protocols are followed. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory settings.

In conclusion, 5-Aminomethyl-4-cyano-2-(trifluoromethylthio)benzoic acid (CAS No. 1805145-99-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an attractive candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the field.